molecular formula C18H18O3 B8318991 4-Pivaloyloxybenzophenone

4-Pivaloyloxybenzophenone

Cat. No.: B8318991
M. Wt: 282.3 g/mol
InChI Key: RAOLSHQMKGXNFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Pivaloyloxybenzophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H18O3

Molecular Weight

282.3 g/mol

IUPAC Name

(4-benzoylphenyl) 2,2-dimethylpropanoate

InChI

InChI=1S/C18H18O3/c1-18(2,3)17(20)21-15-11-9-14(10-12-15)16(19)13-7-5-4-6-8-13/h4-12H,1-3H3

InChI Key

RAOLSHQMKGXNFP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)OC1=CC=C(C=C1)C(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 2.0 g (1 mmol) of 4-hydroxybenzophenone and 1.25 g (1.5 mmol) of trimethylacetyl chloride in 30 ml of pyridine was heated to 50° C. for 2 h. The reaction mixture was stripped of most of the pyridine and then slurried into water. The crude product obtained by filtration was air-dried and recrystallized from ethanol. The first crop (2.35 g, 79.9%, M.P.≅100°-102° C.) was used for analysis and biological evaluation.
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